Cas no 26308-45-2 (4-amino-1-ethyl-3-methyl-1H-pyrazole-5-carboxylic acid)

4-Amino-1-ethyl-3-methyl-1H-pyrazole-5-carboxylic acid is a pyrazole derivative with a carboxyl functional group, making it a versatile intermediate in organic synthesis and pharmaceutical applications. Its structural features, including the amino and carboxylic acid substituents, allow for further functionalization, enabling the synthesis of more complex heterocyclic compounds. The ethyl and methyl groups enhance its solubility and stability, facilitating its use in various reaction conditions. This compound is particularly valuable in medicinal chemistry for the development of biologically active molecules, such as enzyme inhibitors or receptor modulators. Its well-defined purity and consistent quality ensure reliable performance in research and industrial processes.

4-amino-1-ethyl-3-methyl-1H-pyrazole-5-carboxylic acid structure

26308-45-2 structure

Product Name:4-amino-1-ethyl-3-methyl-1H-pyrazole-5-carboxylic acid

CAS No:26308-45-2

MF:C₇H₁₁N₃O₂

MW:169.181141138077

CID:5155580

PubChem ID:65440263

Update Time:2025-10-29

4-amino-1-ethyl-3-methyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazole-5-carboxylic acid, 4-amino-1-ethyl-3-methyl-
- 4-amino-1-ethyl-3-methyl-1H-pyrazole-5-carboxylic acid
- Inchi： 1S/C7H11N3O2/c1-3-10-6(7(11)12)5(8)4(2)9-10/h3,8H2,1-2H3,(H,11,12)
- InChI Key： KKKAWBDMVLFWNC-UHFFFAOYSA-N
- SMILES： N1(CC)C(C(O)=O)=C(N)C(C)=N1

Computed Properties

Exact Mass: 169.085126602g/mol
Monoisotopic Mass: 169.085126602g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 186
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 81.1Å²

4-amino-1-ethyl-3-methyl-1H-pyrazole-5-carboxylic acid Pricemore >>

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Enamine	EN300-150298-1.0g	4-amino-1-ethyl-3-methyl-1H-pyrazole-5-carboxylic acid	26308-45-2		1g	$871.0	2023-06-05
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1359578-1g	4-Amino-1-ethyl-3-methyl-1h-pyrazole-5-carboxylic acid	26308-45-2	98%	1g	￥7340	2023-03-11
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